3-[6-(3,4-Dimethylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]-1-[4-(4-methoxyphenyl)piperazin-1-yl]propan-1-one

• IUPAC Name: 3-[6-(3,4-dimethylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]-1-[4-(4-methoxyphenyl)piperazin-1-yl]propan-1-one
• InChI: InChI=1S/C27H30N6O2/c1-19-4-5-21(18-20(19)2)24-10-11-25-28-29-26(33(25)30-24)12-13-27(34)32-16-14-31(15-17-32)22-6-8-23(35-3)9-7-22/h4-11,18H,12-17H2,1-3H3
• InChI Key: LSLREKROGIIGAA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN3C(=NN=C3CCC(=O)N4CCN(CC4)C5=CC=C(C=C5)OC)C=C2)C
• Molecular Formula: C27H30N6O2
• Molecular Weight: 470.6 g/mol
• CAS No.: 1185044-95-4

Description

The compound 3-[6-(3,4-Dimethylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]-1-[4-(4-methoxyphenyl)piperazin-1-yl]propan-1-one is a heterocyclic molecule featuring a fused triazolo-pyridazin core substituted with a 3,4-dimethylphenyl group at position 6. The propan-1-one moiety is linked to a piperazinyl group bearing a 4-methoxyphenyl substituent.

Biological Activity

Overview

The compound 3-[6-(3,4-Dimethylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]-1-[4-(4-methoxyphenyl)piperazin-1-yl]propan-1-one is a member of the triazolopyridazine family, which has attracted considerable attention in medicinal chemistry due to its potential therapeutic applications. This article explores the biological activity of this compound, focusing on its mechanism of action, pharmacological effects, and relevant research findings.

Chemical Structure and Properties

The compound features a complex structure that includes:

• A triazole ring fused to a pyridazine ring .
• A propanone moiety linked to a piperazine group .
• A dimethylphenyl substituent , enhancing its biological activity.

Molecular Formula: C23H29N5O
Molecular Weight: 391.5 g/mol

The biological activity of this compound is primarily attributed to its interaction with specific molecular targets such as enzymes and receptors. The mechanism involves:

• Inhibition of c-Met Kinase: Recent studies have shown that derivatives of triazolopyridazines exhibit significant inhibitory activity against c-Met kinase, which is implicated in various cancers. For instance, one derivative demonstrated an IC50 value of 0.090 μM against c-Met kinase, comparable to Foretinib (IC50 = 0.019 μM) .
• Cytotoxic Effects: The compound has been evaluated for its cytotoxicity against several cancer cell lines including A549 (lung cancer), MCF-7 (breast cancer), and HeLa (cervical cancer). Notably, it exhibited IC50 values ranging from 1.06 ± 0.16 μM to 2.73 ± 0.33 μM across these cell lines .

In Vitro Cytotoxicity and Enzymatic Activity

Table 1 summarizes the cytotoxicity and c-Met kinase inhibitory activities of related compounds:

Compound	Cell Line	IC50 (μM)	c-Met Inhibition (IC50 μM)
12e	A549	1.06 ± 0.16	0.090
	MCF-7	1.23 ± 0.18
	HeLa	2.73 ± 0.33
Foretinib	-	-	0.019

Case Studies and Research Findings

• Cytotoxicity Assessment:
  • In a study evaluating various triazolopyridazine derivatives, compounds were tested using the MTT assay to determine their cytotoxic effects on cancer cell lines. The results indicated that most compounds showed moderate cytotoxicity; however, specific derivatives like compound 12e exhibited significant potency against multiple cancer lines .
• Apoptosis Induction:
  • Further investigations revealed that compound 12e could induce late apoptosis in A549 cells and cause cell cycle arrest in the G0/G1 phase, suggesting a mechanism by which it may exert its anticancer effects .
• Structural Optimization:
  • Ongoing research aims to optimize the structure of these compounds to enhance their biological activity and selectivity for c-Met inhibition while minimizing potential side effects .

Comparison with Similar Compounds

Comparative Analysis with Analogous Compounds

Triazolo[4,3-b]pyridazin Derivatives

The closest structural analogs are triazolo-pyridazines, such as 2-[[3-(4-Methoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]oxy]ethanamine (). Key comparisons include:

• Core Structure : Both share the triazolo[4,3-b]pyridazin core, but the target compound substitutes position 6 with a 3,4-dimethylphenyl group instead of an ethanamine-linked methoxyphenyl.

Compound	Core	Substituents	Molecular Weight (g/mol)	Key Properties
Target Compound	Triazolo[4,3-b]pyridazin	6-(3,4-Dimethylphenyl); 4-(4-methoxyphenyl)piperazine-propanone	Not reported	Data not available in evidence
2-[[3-(4-Methoxyphenyl)-...]ethanamine	Triazolo[4,3-b]pyridazin	6-(ethoxy-ethanamine); 3-(4-methoxyphenyl)	285.30	Hazardous (requires safety protocols)

Pyrazoline-Based Analogues

Pyrazoline derivatives like 1-(3,4-dimethylphenyl)-3-phenyl-5-(4-methoxyphenyl)-2-pyrazoline () share aromatic substituents but differ in core structure:

• Synthesis : Pyrazolines are synthesized via chalcone cyclization with hydrazines (yields: 80–85%, m.p.: 102–124°C) . The target compound likely requires a similar multi-step approach but with a triazolo-pyridazin core.
• Physicochemical Properties : Methoxy and ethoxy substituents in pyrazolines reduce melting points (e.g., 1h: 120–124°C vs. 2h: 102–106°C), suggesting that bulkier groups in the target compound may lower crystallinity .

Triazolo-Thiadiazole Derivatives

Compounds like 3-(5-(4-methoxyphenyl)pyrazol-3-yl)-6-R-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles () highlight the role of heterocyclic cores in bioactivity:

• Biological Potential: Molecular docking studies on triazolo-thiadiazoles show antifungal activity against 14-α-demethylase lanosterol (PDB: 3LD6), suggesting that the target compound’s triazolo-pyridazin core and methoxyphenyl group may similarly target fungal enzymes .
• Structural Divergence : The thiadiazole core in these analogs differs from the pyridazin core in the target compound, which may alter binding affinities due to electronic and steric effects.

Discussion of Pharmacological and Physicochemical Properties

• Lipophilicity and Bioavailability : The 3,4-dimethylphenyl and 4-methoxyphenyl groups in the target compound likely enhance lipophilicity compared to analogs with polar substituents (e.g., ethanamine in ), favoring blood-brain barrier penetration .
• Synthetic Challenges : High-yield synthesis (e.g., 80–85% in pyrazolines ) may be challenging for the target compound due to its complex core and multiple substituents.
• Safety Profile : Triazolo-pyridazines in are flagged as hazardous, implying that the target compound may require stringent safety evaluations .